Cas no 2587-02-2 (4-Amino-2,6-dichloropyridine)

4-Amino-2,6-dichloropyridine structure
4-Amino-2,6-dichloropyridine structure
4-Amino-2,6-dichloropyridine
2587-02-2
C5H4N2Cl2
163.00466
MFCD00052832
43203
137652

4-Amino-2,6-dichloropyridine Properties

Names and Identifiers

    • 4-Amino-2,6-dichloropyridine
    • (R,S)-N-ETHYLNORCOTININE
    • 2,6-Dichloro-4-aMinopyridine
    • 2,6-Dichloropyridin-4-amine
    • 4-Pyridinamine,2,6-dichloro-
    • 2,6-dichloro-4-pyridylamine
    • 2,6-Dichloro-pyridin-4-ylamine
    • 2,6-dichloropyridine-4-ylamine
    • 4-amino-2,6-dichloro-pyridine
    • W-204268
    • (2,6-DICHLOROPYRIDIN-4-YL)AMINE
    • BP-10334
    • 2,6-dichloropyridin-4-ylamine
    • 2,6-dichloropyridin-4-amine
    • SY007627
    • FT-0617454
    • CL0020
    • CS-W008199
    • DTXSID80180511
    • J-400552
    • AM20070084
    • 2,6-DICHLORO-4-PYRIDINAMINE
    • SCHEMBL259723
    • 2,6-dichloropyridine-4-amine
    • 4-Pyridinamine,6-dichloro-
    • NSC-136573
    • AC-907/25014047
    • AKOS005257877
    • 2,6-Dichloro-4-aminopyridine
    • Discontinued See F405774
    • Pyridine, 4-amino-2,6-dichloro-
    • 2587-02-2
    • MFCD00052832
    • 4-Pyridinamine, 2,6-dichloro-
    • NSC136573
    • AB02218
    • H9WC4WGD4V
    • 4-Amino-2,6-dichloropyridine, 97%
    • Florfenicol Amine-d3
    • STR04741
    • BCP21832
    • HY-W008199
    • AC-6266
    • 1322623-04-0
    • PS-4499
    • 2,6-dichloro-4-amino pyridine
    • EN300-85395
    • NSC 136573
    • 2,6-Dichloropyridine-4-amine
    • 4-Amino-2,6-dichloropyridine, 98+%
    • 4-Amino-2,6-dichloropyridine ,97%
    • (4-AMino-2,6-dichloropyridine)4-AMino-2,6-dichloropyridine
    • 4- aMino-2,6- twochlorine pyridine
    • 4-AMino-2,6-dichloropyridine 97%
    • 4-AMino-2,6-dichloropyridine, 97.5%
    • BBL101276
    • STL555072
    • A2369
    • DTXCID20103002
    • DB-028681
    • +Expand
    • MFCD00052832
    • WAEZOSSWRXDWAX-UHFFFAOYSA-N
    • InChI=1S/C5H4Cl2N2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
    • NC1C=C(Cl)N=C(Cl)C=1
    • 114351

Computed Properties

  • 161.97500
  • 1
  • 2
  • 0
  • 161.975
  • 9
  • 89
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • 0
  • 38.9

Experimental Properties

  • 2.55180
  • 38.91000
  • 336.7℃ at 760 mmHg
  • 173.0 to 177.0 deg-C
  • 336.7 °C at 760 mmHg
  • Soluble in chloroform (a little) \ methanol (a little)
  • Pale-yellow to Yellow-brown Solid
  • Not available
  • 0.49±0.50(Predicted)
  • 1.4970

4-Amino-2,6-dichloropyridine Security Information

  • GHS07 GHS07
  • 3
  • S26;S37/39
  • S26-S36-S37/39
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Store at room temperature
  • 36/37/38
  • Warning
  • IRRITANT

4-Amino-2,6-dichloropyridine Customs Data

  • 2933399090
  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-2,6-dichloropyridine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB44809-1g
4-Amino-2,6-dichloropyridine
2587-02-2 98%
1g
$4.00 2024-04-20
Alichem
A029185705-100g
2,6-Dichloropyridin-4-amine
2587-02-2 98%
100g
$313.60 2023-09-02
Ambeed
A105616-1g
2,6-Dichloropyridin-4-amine
2587-02-2 98%
1g
$6.0 2024-07-28
Apollo Scientific
OR27412-5g
4-Amino-2,6-dichloropyridine
2587-02-2 98%
5g
£15.00 2024-05-26
AstaTech
CL0020-5/G
2,6-DICHLORO-4-AMINOPYRIDINE
2587-02-2 97%
5g
$19 2023-09-15
Crysdot LLC
CD11157549-100g
2,6-Dichloropyridin-4-amine
2587-02-2 98%
100g
$317 2024-07-19
Enamine
EN300-85395-0.05g
2,6-dichloropyridin-4-amine
2587-02-2 95%
0.05g
$19.0 2024-05-21
Matrix Scientific
012550-5g
2,6-Dichloropyridin-4-amine, 98%
2587-02-2 98%
5g
$29.00 2023-09-09
TRC
A604710-1g
4-Amino-2,6-dichloropyridine
2587-02-2
1g
$ 52.00 2023-09-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A15030-250mg
4-Amino-2,6-dichloropyridine, 98+%
2587-02-2 98+%
250mg
¥52.00 2023-03-15

4-Amino-2,6-dichloropyridine Synthesis

4-Amino-2,6-dichloropyridine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2587-02-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2587-02-2)
TANG SI LEI
15026964105
2881489226@qq.com

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